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Compound of Interest

Compound Name: TBC3711

CAS No.: 349453-49-2

Cat. No.: B1681942

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

TBC3711 is a potent and highly selective antagonist of the Endothelin A (ETA) receptor.[1] It is

a small molecule investigated for its therapeutic potential in endothelin-mediated disorders

such as pulmonary hypertension and congestive heart failure.[1] As a key modulator in the

endothelin signaling pathway, precise and consistent preparation of TBC3711 for in vitro and in

vivo studies is critical for reproducible experimental outcomes. Dimethyl sulfoxide (DMSO) is

the recommended solvent for reconstituting TBC3711 due to its high solubilizing capacity for

organic compounds.[2] This document provides a detailed protocol for the preparation, storage,

and handling of a TBC3711 stock solution in DMSO.

Data Presentation
Quantitative data for TBC3711 and its storage conditions are summarized below for easy

reference.

Table 1: Chemical and Physical Properties of TBC3711
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Property Value

Chemical Name

N-(2-acetyl-4,6-dimethylphenyl)-3-(N-(3,4-

dimethylisoxazol-5-yl)sulfamoyl)thiophene-2-

carboxamide

CAS Number 349453-49-2

Molecular Formula C₂₀H₂₁N₃O₅S₂

Molecular Weight 447.52 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Data sourced from MedKoo Biosciences.[2]

Table 2: Recommended Storage and Stability

Form Storage Temperature Shelf Life

Solid Powder -20°C >2 years

In Solvent (DMSO) -80°C ~1 year

Data sourced from TargetMol and MedKoo Biosciences.[1][2] It is recommended to aliquot the

stock solution to avoid repeated freeze-thaw cycles.

Experimental Protocols
Materials and Equipment

TBC3711 solid powder (CAS: 349453-49-2)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or cryogenic vials (amber or wrapped in foil)
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Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Always handle TBC3711 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE. DMSO is readily absorbed through the skin and can carry dissolved

compounds with it.

Consult the Safety Data Sheet (SDS) for TBC3711 and DMSO before handling.

Protocol for Preparing a 10 mM TBC3711 Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution, a commonly used

concentration for in vitro assays.

Step 1: Calculation of Required Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × Molecular Weight (447.52 g/mol ) / 1000

Example Calculation for 1 mL of 10 mM stock solution: Mass (mg) = 1 mL × 10 mmol/L ×

447.52 g/mol × (1 L / 1000 mL) × (1000 mg / 1 g) Mass (mg) = 4.4752 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 4.48 mg) of TBC3711 powder directly into the

tube.
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Step 3: Reconstitution

Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the

TBC3711 powder. For the example above, add 1.0 mL of DMSO.

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved. A clear solution should be observed.

If dissolution is slow, briefly sonicate the tube in a water bath until the solution is clear.

Step 4: Storage

Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in sterile, light-

protected cryogenic vials or microcentrifuge tubes.

Clearly label each aliquot with the compound name (TBC3711), concentration (10 mM in

DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term stability (up to one year).[1] For short-term storage

(days to weeks), aliquots can be kept at -20°C.[2]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the TBC3711 stock solution.
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Workflow for TBC3711 Stock Solution Preparation.
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Signaling Pathway
TBC3711 acts by selectively blocking the Endothelin A (ETA) receptor, thereby inhibiting the

downstream signaling cascade initiated by Endothelin-1 (ET-1).

Inhibitory Action of TBC3711 on the Endothelin Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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